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Compound of Interest

2,5-Dichlorothiophene-3-
Compound Name:
carboxylic acid

cat. No.: B1296130

An In-depth Technical Guide to 2,5-Dichlorothiophene-3-carboxylic acid

This technical guide provides a comprehensive overview of the structure, properties, synthesis,
and applications of 2,5-Dichlorothiophene-3-carboxylic acid, tailored for researchers,
scientists, and professionals in drug development.

Chemical Structure and Identifiers

2,5-Dichlorothiophene-3-carboxylic acid is a halogenated heterocyclic compound.[1] Its
structure consists of a thiophene ring substituted with two chlorine atoms at positions 2 and 5,
and a carboxylic acid group at position 3.

Table 1: Chemical Identifiers
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Identifier Value

2,5-dichlorothiophene-3-carboxylic

IUPAC Name acid[2]

CAS Number 36157-41-2[1][2][3][4]

Molecular Formula CsH2Cl202S[1][2][3]

Molecular Weight 197.04 g/mol [1][2][3]

SMILES C1=C(SC(=C1C(=0)0)CI)CI[2][4]

| INChl Key | FBUUZRITKBLZJIX-UHFFFAOYSA-N[2][4] |

Physicochemical Properties

The compound is a solid at room temperature.[4] Key physical and chemical properties are
summarized below.

Table 2: Physicochemical Properties

Property Value

Melting Point 147-151 °C[3][4]
Boiling Point (Predicted) 296.6 £ 35.0 °C[3]
Appearance Solid[4]

| Assay | 297%[1][4] |

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2,5-
Dichlorothiophene-3-carboxylic acid.

Table 3: Spectroscopic Data
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Technique Characteristic Features

C=0 stretch (carboxylic acid): ~1710 cm—*
(strong); O-H stretch (carboxylic acid):
3400-3000 cm~* (very broad); C-Cl
stretch: present.[2][5][6]

FTIR (KBr-Pellet)

Carboxyl carbon (C=0): 160-185 ppm;
13C NMR Thiophene ring carbons: shifts influenced by

chloro and carboxyl substituents.[2][6]

Carboxylic acid proton (-COOH): 10-12 ppm
1H NMR (broad); Thiophene ring proton: singlet in the

aromatic region.[6]

| Mass Spectrometry | Molecular ion peak corresponding to the molecular weight;
Fragmentation pattern showing loss of -OH (17 amu) and -COOH (45 amu).[6] |

Synthesis

2,5-Dichlorothiophene-3-carboxylic acid is a key intermediate that can be prepared through
various synthetic routes.[7] A common method involves the oxidation of an acetyl precursor.

Experimental Protocol: Synthesis from 2,5-dichloro-3-
acetylthiophene

A widely used method for preparing 2,5-Dichlorothiophene-3-carboxylic acid involves the
oxidation of 2,5-dichloro-3-acetylthiophene.[7]

e Precursor Synthesis: 2,5-dichloro-3-acetylthiophene is synthesized from 2,5-
dichlorothiophene using an acylating agent in the presence of a catalyst like aluminum
trichloride.[7][8]

o Oxidation Reaction: The intermediate, 2,5-dichloro-3-acetylthiophene, is reacted with an
oxidizing agent such as sodium hypochlorite.[7]

o Reaction Conditions: The reaction is typically carried out in a suitable solvent system.
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o Work-up and Purification: After the reaction is complete, the mixture is acidified to precipitate
the carboxylic acid. The crude product is then filtered, washed, and can be further purified by
recrystallization.[7]

o . Acylating Agent Catalyst
(2’5 Dichlorothiophene ((e.g., Acetyl Chloride) (e.g., AICI3)

Acylation

2,5-dichloro-3-acetylthiophene Sodium Hypochlorite
(Intermediate) (Oxidizing Agent)

Oxidation

2,5-Dichlorothiophene-3-carboxylic acid
(Final Product)

Click to download full resolution via product page

Synthesis of 2,5-Dichlorothiophene-3-carboxylic acid.

Applications in Drug Development

Thiophene-based compounds are invaluable in medicinal chemistry.[9] 2,5-
Dichlorothiophene-3-carboxylic acid serves as a versatile building block for the synthesis of
more complex molecules with potential therapeutic activities.

o Pharmaceutical Intermediate: It is an important intermediate widely used in the preparation
of various drugs.[3][7]

» Scaffold for Bioactive Molecules: The thiophene ring is a key structural motif in many
pharmaceuticals. Incorporating this scaffold can enhance efficacy and improve
pharmacokinetic properties.[9] Its derivatives have been investigated for a range of biological
activities.

« Anticancer and Antimicrobial Agents: Derivatives of related thiophene compounds, such as
chalcones synthesized from 2,5-dichloro-3-acetylthiophene, have shown promising
antifungal, antitubercular, and cytotoxic activities against cancer cell lines.[10][11][12]
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Amidation Further Cyclizatior)

Role as a building block in drug discovery.

Biological Activity and Toxicology

While this compound is primarily used as a chemical intermediate, its derivatives have shown
significant biological activity. The compound itself has defined hazard classifications.

Biological Activity of Derivatives

» Chalcone derivatives synthesized from the related compound 2,5-dichloro-3-acetylthiophene
have demonstrated notable in vitro antifungal activity against species like Aspergillus niger

and Candida tropicalis.[11]

o These derivatives have also exhibited promising antimycobacterial activity against M.
tuberculosis and cytotoxic effects on prostate cancer cell lines (DU145).[10][11]

Safety and Toxicology

2,5-Dichlorothiophene-3-carboxylic acid is classified with several hazards and requires

careful handling.
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Table 4: GHS Hazard Information

Hazard Class Code Description

Harmful if swallowed[2][4]

Acute Toxicity, Oral H302
[13]

Skin Corrosion/Irritation H315 Causes skin irritation[2][4][13]

Causes serious eye irritation[2]

Serious Eye Damage/Irritation H319
[4][13]

| Specific Target Organ Toxicity (Single Exposure) | H335 | May cause respiratory irritation[2][4]
[13] |

Experimental Protocol: Safety and Handling

Given its hazard profile, strict safety protocols must be followed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a dust mask (type
N95 or equivalent), chemical-resistant gloves, and safety goggles or a face shield.[4]

o Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of dust or vapors.[14][15]

o First Aid Measures:

o Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, administer
oxygen and seek medical attention.[14][15]

o Skin Contact: In case of skin contact, immediately wash the affected area with plenty of
soap and water.[14][15]

o Eye Contact: If the compound enters the eyes, rinse cautiously with water for several
minutes. Remove contact lenses if present and easy to do so. Continue rinsing and seek
medical attention.[14][15]
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o Ingestion: If swallowed, rinse the mouth with water and seek immediate medical attention.
Do not induce vomiting.[14]

» Storage: Store in a tightly closed container in a dry, well-ventilated place.[15]
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Logical relationship for safety and handling protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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